Butyl 2-methyl-5-[(4-methyl-3-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate

• IUPAC Name: butyl 2-methyl-5-[(4-methyl-3-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C21H22N2O7S/c1-4-5-10-29-21(24)20-14(3)30-19-9-7-15(11-17(19)20)22-31(27,28)16-8-6-13(2)18(12-16)23(25)26/h6-9,11-12,22H,4-5,10H2,1-3H3
• InChI Key: BGCYRLBZZNVBQP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=C(OC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-])C
• Molecular Formula: C21H22N2O7S
• Molecular Weight: 446.5 g/mol

Description

Butyl 2-methyl-5-[(4-methyl-3-nitrophenyl)sulfonylamino]-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C21H22N2O7S and its molecular weight is 446.47. The purity is usually 95%.
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Scientific Research Applications

Substitution Reactions and Derivative Synthesis

• Research on substitution reactions of benzo[b]thiophen derivatives has revealed insights into the alkylation process and nitration of carboxylic acid derivatives, offering a foundation for understanding the chemical behavior and potential modifications of similar compounds (Cooper & Scrowston, 1972).

Electrochemical Reduction and Radical Anions

• Studies on the electrochemical reduction of aryl sulfones with strongly electron-withdrawing substituents have highlighted the long-lived nature of radical anions formed from such compounds, indicating potential applications in synthetic chemistry and material science (Pilard et al., 2001).

Intramolecular Cyclization for Heterocyclic Compounds

• The synthesis of disubstituted pyrroles and pyrrolidines through intramolecular cyclization of amino-keto sulfones showcases a method for creating aromatic and non-aromatic heterocyclic compounds, which are valuable in drug development and organic synthesis (Benetti et al., 2002).

Development of Adenosine Receptor Antagonists

• A new synthesis method for sulfonamides using aminolysis of p-nitrophenylsulfonates has been developed, yielding potent and selective adenosine A2B receptor antagonists. This indicates the potential pharmaceutical applications of such compounds in targeting specific receptors (Yan et al., 2006).